Cas no 184778-31-2 (Benzenecarboximidamide,N'-hydroxy-4-(trifluoromethyl)-, (Z)- (9CI))

Benzenecarboximidamide,N'-hydroxy-4-(trifluoromethyl)-, (Z)- (9CI) structure
184778-31-2 structure
Product Name:Benzenecarboximidamide,N'-hydroxy-4-(trifluoromethyl)-, (Z)- (9CI)
CAS No:184778-31-2
MF:C8H7F3N2O
MW:204.149192094803
CID:98325
PubChem ID:9581576
Update Time:2025-04-18

Benzenecarboximidamide,N'-hydroxy-4-(trifluoromethyl)-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide,N'-hydroxy-4-(trifluoromethyl)-, (Z)- (9CI)
    • N'-Hydroxy-4-(trifluoromethyl)benzenecarboximidamide
    • (Z)-N'-hydroxy-4-(trifluoromethyl)benzimidamide
    • 4-trifluoromethyl-N-(4-pyridylmethyl)benzamide
    • 4-trifluoromethyl-N-hydroxybenzamidine
    • AGN-PC-00JXB3
    • Benzamide, N-(4-pyridinylmethyl)-4-(trifluoromethyl)-
    • N-(4-pyridylmethyl)[4-(trifluoromethyl)phenyl]carboxamide
    • N'-hydroxy-4-(trifluoromethyl)-benzenecarboximidamide
    • N-pyridin-4-ylmethyl-4-trifluoromethyl-benzamide
    • 22179-86-8
    • J-014571
    • 4-TRIFLUOROMETHYLBENZAMIDE OXIME
    • EN300-138780
    • Benzenecarboximidamide, N'-hydroxy-4-(trifluoromethyl)-, (Z)-
    • AKOS015889195
    • A4769
    • N-hydroxy-4-(trifluoromethyl)benzimidamide
    • QCVFLUSIBKAKPC-UHFFFAOYSA-
    • PS-6811
    • 4-Trifluoromethylbenzamideoxime
    • N'-hydroxy-4-(trifluoromethyl)benzene-1-carboximidamide
    • AKOS004912561
    • 4-(Trifluoromethyl)benzamidoxime
    • 4-Trifluoromethylbenzamidoxime
    • 1219624-50-6
    • InChI=1/C8H7F3N2O/c9-8(10,11)6-3-1-5(2-4-6)7(12)13-14/h1-4,14H,(H2,12,13)
    • (Z)-N'-hydroxy-4-(trifluoromethyl)benzene-1-carboximidamide
    • N'-Hydroxy-4-(trifluoromethyl)benzenecarboximidamide #
    • N-hydroxy-4-(trifluoromethyl)benzene-1-carboximidamide
    • W9E
    • 4-(Trifluoromethyl)benzamidoxime, 97%
    • MFCD00053042
    • AKOS025310217
    • CCG-252318
    • SCHEMBL2314418
    • 184778-31-2
    • N-Hydroxy-4-trifluoromethyl-benzamidine
    • N-hydroxy-4-(trifluoromethyl)benzamidine
    • (E)-N'-hydroxy-4-(trifluoromethyl)benzene-1-carboximidamide
    • Inchi: 1S/C8H7F3N2O/c9-8(10,11)6-3-1-5(2-4-6)7(12)13-14/h1-4,14H,(H2,12,13)
    • InChI Key: QCVFLUSIBKAKPC-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(/C(=N/O)/N)=CC=1)(F)F

Computed Properties

  • Exact Mass: 204.05104734g/mol
  • Monoisotopic Mass: 204.05104734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 58.6Ų
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